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Compound of Interest

Compound Name: (R)-Nicardipine-d3

Cat. No.: B15559627

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-Nicardipine-d3, a
deuterated enantiomer of the calcium channel blocker Nicardipine. The information herein is
compiled from available safety data for Nicardipine hydrochloride and related compounds,
alongside pharmacological data on its enantiomers. Researchers should note the absence of a
specific Safety Data Sheet (SDS) for (R)-Nicardipine-d3 and exercise due caution.

Chemical and Physical Properties

(R)-Nicardipine-d3 is the R-enantiomer of Nicardipine, a dihydropyridine calcium channel
blocker, with deuterium atoms incorporated for use in metabolic or pharmacokinetic studies.
Nicardipine is a racemate comprising equimolar amounts of (R)- and (S)-nicardipine.[1] The
general properties of Nicardipine hydrochloride are summarized below.
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Property

Value

Source

Chemical Name

2-(benzyl-methyl amino) ethyl
methyl 1,4-dihydro-2,6-
dimethyl-4-(m-nitrophenyl)-3,5-
pyridinedicarboxylate

monohydrochloride

[2]

Molecular Formula

C26H29N306 - HCI

[2]

Molecular Weight 515.99 g/mol [2]
Pale greenish-yellow, odorless,
Appearance , (2]
crystalline powder
Melting Point ~167°C to 171°C [2]
Freely soluble in methanol and
- acetic acid, sparingly soluble in
Solubility [2]

ethanol, slightly soluble in

water.

Hazard Identification and Safety Precautions

Based on the safety data for Nicardipine hydrochloride, the compound is classified as toxic if

swallowed, in contact with skin, or if inhaled.[3][4]

GHS Hazard Classification:

Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Precautionary Statements:
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Code Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.[3]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Immediately call a POISON
P301+P310
CENTER/doctor.[3]
P311 Call a POISON CENTER/doctor.[3]
Store in a well-ventilated place. Keep container
P403+P233

tightly closed.[3]

Handling and Storage

Handling:

o Use only in a well-ventilated area, preferably under a chemical fume hood.[5]
» Avoid formation of dust and aerosols.

e Do not get in eyes, on skin, or on clothing.[5]

e Wash hands thoroughly after handling.

o Keep away from heat, sparks, and open flames.

e Ground all equipment containing material.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
o Keep refrigerated as recommended by the supplier.[5]

» Store locked up.
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First Aid Measures

Exposure Route First Aid Instructions

Move the victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately wash off with plenty of soap and
) water for at least 15 minutes. Remove
Skin Contact ) ) ] o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion _ _ . .
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (PPE), including
respiratory protection, gloves, and safety goggles. Evacuate personnel to a safe area.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust. Clean the spill area with a suitable decontaminant.

Pharmacological Data
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Nicardipine is a calcium channel blocker that inhibits the influx of calcium ions into cardiac and
vascular smooth muscle cells.[2][7] This action leads to relaxation of the vascular smooth
muscle, resulting in vasodilation and a reduction in blood pressure.[7][8] The two enantiomers
of nicardipine exhibit different potencies.

Potency (ED50) for outward current

Enantiomer NP

(+)-(R)-Nicardipine 3.8 +/-1.2uM
(-)-(S)-Nicardipine 0.7 +/-0.1 pM
Racemic Nicardipine 2.2 4+/- 0.6 pM

Source: Neuroscience Letters, 1996
Experimental Protocols
Chiral HPLC Separation of Nicardipine Enantiomers

A published method for the separation of nicardipine enantiomers can be adapted for (R)-
Nicardipine-d3.

e Columns: Coupled achiral C18 column (150 mm x 4.6 mm, 5 um) and a chiral OJ column
(250 mm x 4.6 mm, 10 um).[9]

o Sample Preparation: Biological samples can be diluted with 1 mol/L NaOH solution and
extracted with a 1:1 mixture of n-hexane and ethyl acetate.[9]

e Analysis: The concentrations of the enantiomers are determined using the coupled HPLC
system.[9]

Signaling Pathway and Experimental Workflow
Mechanism of Action of (R)-Nicardipine

(R)-Nicardipine, as a dihydropyridine calcium channel blocker, primarily targets L-type calcium
channels in vascular smooth muscle cells. By blocking these channels, it inhibits the influx of
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extracellular calcium, leading to muscle relaxation and vasodilation.
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Caption: Mechanism of (R)-Nicardipine-d3 as a calcium channel blocker.
Experimental Workflow for Chiral Separation

The following diagram outlines a general workflow for the chiral separation and analysis of (R)-
Nicardipine-d3 from a biological matrix.
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Caption: Workflow for chiral HPLC analysis of (R)-Nicardipine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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